Cas no 978-42-7 (N-[(2,2-Dimethyl-3-phenyl-propylidene)amino]-2,4-dinitro-aniline)

• Product name: N-[(2,2-Dimethyl-3-phenyl-propylidene)amino]-2,4-dinitro-aniline
• CAS No: 978-42-7
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 1002298
• PubChem ID: 352666

N-[(2,2-Dimethyl-3-phenyl-propylidene)amino]-2,4-dinitro-aniline Chemical and Physical Properties

Names and Identifiers

• N-[(2,2-dimethyl-3-phenylpropylidene)amino]-2,4-dinitroaniline
• 978-42-7
• N-[(2,2-DIMETHYL-3-PHENYL-PROPYLIDENE)AMINO]-2,4-DINITRO-ANILINE
• DTXSID80326376
• DS-002164
• N-[(2,2-Dimethyl-3-phenyl-propylidene)amino]-2,4-dinitro-aniline

• Inchi： InChI=1S/C17H18N4O4/c1-17(2,11-13-6-4-3-5-7-13)12-18-19-15-9-8-14(20(22)23)10-16(15)21(24)25/h3-10,12,19H,11H2,1-2H3
• InChI Key： PFXAKIXJRGKRKV-UHFFFAOYSA-N
• SMILES： CC(C)(CC1=CC=CC=C1)C=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų